Cas no 874357-51-4 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-)
874357-51-4 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-
CAS No:874357-51-4
MF:C9H10O2
MW:150.174502849579
CID:1901292
PubChem ID:21521488
Update Time:2025-04-21
2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-
- 2-ethyl-3-methyl-1,4-benzoquinone
- 2-ethyl-3-methylcyclohexa-2,5-diene-1,4-dione
- 874357-51-4
- SCHEMBL11771402
-
- Inchi: 1S/C9H10O2/c1-3-7-6(2)8(10)4-5-9(7)11/h4-5H,3H2,1-2H3
- InChI Key: CMBANAGVBLPIPT-UHFFFAOYSA-N
- SMILES: CCC1C(=O)C=CC(=O)C=1C
Computed Properties
- Exact Mass: 150.068079557Da
- Monoisotopic Mass: 150.068079557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
874357-51-4 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-) Related Products
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